3-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-N-(6-methylpyridin-2-yl)propanamide

Specification

• Molecular Formula: C15H16N6O2
• Molecular Weight: 312.33 g/mol
• IUPAC Name: 3-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-N-(6-methylpyridin-2-yl)propanamide
• Standard InChI: InChI=1S/C15H16N6O2/c1-10-4-3-5-11(16-10)17-14(22)8-6-12-18-19-13-7-9-15(23-2)20-21(12)13/h3-5,7,9H,6,8H2,1-2H3,(H,16,17,22)
• Standard InChI Key: HVVHYRFEDFGECM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CCC2=NN=C3N2N=C(C=C3)OC

Introduction

The compound 3-(6-methoxy-triazolo[4,3-b]pyridazin-3-yl)-N-(6-methylpyridin-2-yl)propanamide is a synthetic molecule that belongs to the class of triazolo-pyridazine derivatives. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities, including antifungal, anticancer, and antiviral properties. This article provides a detailed overview of the compound's structure, synthesis, potential biological activity, and associated research findings.

Synthesis

The synthesis of triazolo-pyridazine derivatives typically involves multistep reactions starting from pyridazine precursors. The general steps include:

• Formation of the Triazole Ring: Cyclization reactions using hydrazine derivatives and nitrile groups.

• Functionalization: Introduction of substituents such as methoxy groups at specific positions on the pyridazine ring.

• Amide Coupling: Reaction of the triazolo-pyridazine intermediate with 6-methylpyridin-2-amine to form the final propanamide derivative.

These reactions are often catalyzed by acids or bases and require controlled conditions to ensure regioselectivity.

Quantum Chemical and Spectroscopic Data

Spectroscopic techniques such as NMR and IR are used to confirm the molecular structure:

• 1H-NMR: Signals corresponding to aromatic protons in the pyridine and triazole rings.

• 13C-NMR: Peaks for carbon atoms in methoxy and amide groups.

• IR Spectroscopy: Characteristic absorption bands for C=O (amide) and C=N (triazole) bonds.

Example Data from Related Compounds:

Technique	Observations
IR (cm⁻¹)	C=O stretching at ~1650; C=N at ~1600
NMR (δ ppm)	Aromatic protons at 7–9; Methoxy group at ~3.8

Research Findings

Recent studies on structurally similar compounds highlight their potential:

• A series of triazolo-pyridazines exhibited strong antifungal activity against Candida albicans.

• Pyridazine-based molecules showed promising anticancer activity by targeting cellular signaling pathways.

• Computational studies predict high binding affinity of triazolo-pyridazines to viral polymerase proteins.

Applications and Future Directions

The compound's structural features suggest potential applications in:

• Drug Development: As a lead molecule for antifungal or anticancer agents.

• Biochemical Probes: For studying enzyme inhibition mechanisms.

• Material Science: As building blocks in polymer chemistry due to their rigid heterocyclic frameworks.

Future research should focus on:

• Detailed biological assays to evaluate its efficacy and toxicity.

• Optimization of synthetic routes for scalability.

• Computational modeling to predict interactions with biological targets.